[(2R)-oxiranylmethyl]-carbamic acid benzyl ester

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: benzyl N-[[(2R)-oxiran-2-yl]methyl]carbamate
• InChI: InChI=1S/C11H13NO3/c13-11(12-6-10-8-14-10)15-7-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,12,13)/t10-/m1/s1
• InChI Key: BKRMSRFJLDEBMT-SNVBAGLBSA-N
• Isomeric SMILES: C1[C@H](O1)CNC(=O)OCC2=CC=CC=C2
• Canonical SMILES: C1C(O1)CNC(=O)OCC2=CC=CC=C2

Description

[(2R)-oxiranylmethyl]-carbamic acid benzyl ester is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of allyl-carbamic acid benzyl ester (9.6 g, 50 mmol) in DCM (250 mL) was treated with mCPBA (11.55 g, 50 mmol, 75% purity) and the mixture was stirred at rt for 4 h. The pH of the mixture was adjusted to 9 by addition of 1M aq. NaOH. The phases were separated and the org. phase dried over MgSO4 and concentrated. The residue was purified by CC (hex/EA 2:1) to give the desired intermediate (7.4 g, 71% yield) as a colourless oil.